Cas no 1196146-61-8 (2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine)
2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-Tetrahydro-2-methyl-1,7-naphthyridine
- 2-methyl-5,6,7,8-tetrahydro-1,7-naphthyridine
- SCHEMBL10272539
- 1196146-61-8
- F18601
- A892525
- AB70133
- 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine
-
- Inchi: 1S/C9H12N2/c1-7-2-3-8-4-5-10-6-9(8)11-7/h2-3,10H,4-6H2,1H3
- InChI Key: WPPNBKOCFRWOQJ-UHFFFAOYSA-N
- SMILES: N1CC2C(=CC=C(C)N=2)CC1
Computed Properties
- Exact Mass: 148.10016
- Monoisotopic Mass: 148.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- Density: 1.045±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 250.8±35.0 ºC (760 Torr),
- Flash Point: 105.5±25.9 ºC,
- Solubility: Dissolution (87 g/l) (25 º C),
- PSA: 24.92
2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M340183-5mg |
2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196146-61-8 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M340183-10mg |
2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196146-61-8 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M340183-50mg |
2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196146-61-8 | 50mg |
$ 295.00 | 2022-06-03 | ||
| Chemenu | CM232478-1g |
2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196146-61-8 | 95% | 1g |
$1272 | 2021-08-04 | |
| Chemenu | CM232478-1g |
2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196146-61-8 | 95% | 1g |
$*** | 2023-04-03 | |
| Alichem | A219008059-250mg |
2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196146-61-8 | 95% | 250mg |
$598.40 | 2023-09-04 | |
| Alichem | A219008059-1g |
2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196146-61-8 | 95% | 1g |
$1441.60 | 2023-09-04 | |
| Ambeed | A412672-1g |
2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine |
1196146-61-8 | 95+% | 1g |
$1226.0 | 2024-04-25 |
2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine
Recent Advances in the Study of 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine (CAS: 1196146-61-8)
The compound 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine (CAS: 1196146-61-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its naphthyridine core, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug discovery and development.
One of the key areas of research involving 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine is its role as a selective inhibitor of specific kinase enzymes. Kinases are critical targets in the treatment of numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Recent publications have highlighted the compound's ability to selectively inhibit certain kinases with high affinity, thereby offering a potential pathway for the development of novel therapeutics. The structural features of the compound, including its methyl group and tetrahydro-naphthyridine scaffold, contribute to its unique binding properties and selectivity.
In addition to its kinase inhibitory activity, 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine has also been investigated for its potential in central nervous system (CNS) disorders. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for CNS-targeted drugs. Researchers have explored its effects on neurotransmitter systems, particularly those involving dopamine and serotonin, suggesting possible applications in the treatment of psychiatric and neurological conditions such as depression, schizophrenia, and Parkinson's disease.
The synthesis of 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of the compound, which is essential for further pharmacological and clinical studies. Novel catalytic approaches and green chemistry techniques have been employed to optimize the synthesis, reducing the environmental impact and improving yield and purity. These developments are crucial for the compound's transition from laboratory research to industrial-scale production.
Pharmacokinetic and toxicological studies of 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine have provided valuable insights into its safety profile and metabolic pathways. Recent findings indicate that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a manageable half-life. Toxicological assessments have shown minimal off-target effects at therapeutic doses, further supporting its potential as a drug candidate. However, additional studies are needed to fully elucidate its long-term safety and efficacy in humans.
In conclusion, 2-Methyl-5,6,7,8-tetrahydro-1,7-naphthyridine (CAS: 1196146-61-8) represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. Future studies should focus on expanding its therapeutic applications, optimizing its pharmacokinetic properties, and advancing it through clinical trials. The continued exploration of this compound holds significant potential for addressing unmet medical needs in various disease areas.
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